6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride

• CAS No.: 2044901-56-4
• Molecular Formula: C8H12ClN3O
• Molecular Weight: 201.7

Description

6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride is a chemical compound with the molecular formula C8H11N3O·HCl and a molecular weight of 201.66 g/mol . This compound is characterized by the presence of a pyrrolidine ring attached to a pyridazin-3-ol moiety, forming a unique structure that has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride typically involves the cyclization of appropriate precursors. One common method involves the reaction of pyrrolidine with a pyridazinone derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, followed by purification steps to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as solvent extraction, crystallization, and drying to produce the compound in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure specificity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridazinone derivatives, while substitution reactions can produce various substituted pyridazin-3-ol compounds .

Scientific Research Applications

6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pharmaceuticals and agrochemicals, contributing to the development of new products with enhanced efficacy.

Mechanism of Action

The mechanism of action of 6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine derivatives: These compounds share the pyrrolidine ring structure and exhibit similar chemical properties.

Pyridazinone derivatives: These compounds have a pyridazinone core and are known for their diverse biological activities.

Uniqueness

6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride is unique due to its combined pyrrolidine and pyridazin-3-ol structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields .